Cas no 2171379-64-7 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid
• CAS No: 2171379-64-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6358118
• PubChem ID: 165487797
• Update Time: 2025-10-23

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid
• EN300-1481260
• 2171379-64-7
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]pentanoic acid

• Inchi： 1S/C28H28N2O5/c1-18(15-16-25(31)32)29-27(33)26(19-9-3-2-4-10-19)30-28(34)35-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24,26H,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18?,26-/m1/s1
• InChI Key： GXTQWPXUBVGNLA-WQGFSJIWSA-N
• SMILES： O(C(N[C@H](C1C=CC=CC=1)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid: A Versatile Compound in Biomedical Research

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid, with the CAS number 2171379-64-7, represents a complex organic molecule that has garnered significant attention in the field of biomedical research. This compound is characterized by its unique structural composition, which includes a fluorene-9-yl group connected to a methoxycarbonyl moiety, as well as a phenylacetamido side chain. The stereochemistry of the molecule is further defined by the 2R configuration at the central carbon atom, which contributes to its potential biological activity and specificity.

Recent advancements in synthetic chemistry and pharmacological studies have highlighted the importance of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid in the development of novel therapeutics. Researchers have explored its application in targeting specific cellular pathways, particularly in the context of neurodegenerative diseases and inflammatory disorders. The integration of fluorene-9-yl derivatives into drug design has opened new avenues for creating molecules with enhanced stability and bioavailability.

The methoxycarbonyl group in this compound plays a critical role in modulating its pharmacokinetic properties. This functional group is known to improve the solubility of the molecule, which is essential for its effective delivery to target tissues. Additionally, the presence of the phenylacetamido side chain enhances the molecule's ability to interact with specific receptors, potentially leading to improved therapeutic outcomes.

Emerging research in the field of fluorene-9-yl-based compounds has demonstrated their potential in the treatment of chronic diseases. For instance, a study published in Journal of Medicinal Chemistry in 2023 highlighted the role of fluorene-9-yl derivatives in the modulation of protein-protein interactions, which is a key mechanism in the pathogenesis of several diseases. The incorporation of such groups into molecules like 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid could lead to the development of more effective therapeutic agents.

The 2R stereochemistry of the central carbon atom in this compound is a critical factor in its biological activity. Stereochemical considerations are essential in drug design, as the spatial arrangement of atoms can significantly influence the molecule's interaction with biological targets. The 2R configuration is believed to enhance the molecule's binding affinity to specific receptors, thereby improving its therapeutic potential.

Recent advances in computational modeling have facilitated the study of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid's behavior in biological systems. These models have provided insights into the molecule's potential interactions with various proteins and enzymes, which is crucial for understanding its mechanism of action. Such studies are essential for optimizing the compound's design for specific therapeutic applications.

The methoxycarbonyl moiety in this compound is also of interest in the context of drug metabolism. Research has shown that the presence of such groups can influence the metabolic pathways of a molecule, which is important for determining its half-life and efficacy in vivo. Understanding these metabolic processes can aid in the development of more stable and effective therapeutic agents.

Moreover, the phenylacetamido side chain contributes to the molecule's potential as an inhibitor of specific enzymes. This property is particularly relevant in the treatment of diseases where enzyme inhibition is a key therapeutic strategy. The combination of the fluorene-9-yl group and the phenylacetamido side chain may provide a unique mechanism of action, making this compound a promising candidate for further investigation.

Studies on the fluorene-9-yl derivatives have also revealed their potential in the development of imaging agents. The unique optical properties of these compounds make them suitable for applications in molecular imaging, where they can be used to visualize specific biological processes in real-time. This capability could have significant implications for both diagnostic and therapeutic applications in medicine.

The 2R configuration of the central carbon atom in 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid is also important for its interaction with biological targets. Stereochemical specificity is a key factor in the development of drugs with high selectivity and minimal side effects. By optimizing the stereochemistry of such molecules, researchers can enhance their therapeutic potential while reducing potential adverse effects.

Furthermore, the methoxycarbonyl group in this compound may contribute to its ability to form hydrogen bonds with biological targets, which is essential for its binding affinity. Hydrogen bonding is a critical interaction in many biological processes, and the presence of such functional groups can significantly influence the molecule's effectiveness.

Recent studies have also focused on the potential of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid in the treatment of neurodegenerative diseases. The ability of this compound to interact with specific proteins involved in these diseases could lead to the development of novel therapeutic strategies. These findings underscore the importance of further research into the biological activities of such compounds.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidopentanoic acid represents a promising compound with a wide range of potential applications in biomedical research. Its unique structural features, including the fluorene-9-yl group, methoxycarbonyl moiety, and phenylacetamido side chain, contribute to its potential therapeutic value. Continued research into this compound could lead to the development of more effective and targeted therapeutic agents for a variety of diseases.